Cas no 66942-07-2 (sodium 4,6-dioxo-5,5-bis(3-phenoxypropyl)-1,4,5,6-tetrahydropyrimidin-2-olate)

• Product name: sodium 4,6-dioxo-5,5-bis(3-phenoxypropyl)-1,4,5,6-tetrahydropyrimidin-2-olate
• CAS No: 66942-07-2
• MF: C₂₂H₂₃N₂O₅-^.Na+
• MW: 418.41822
• CID: 1715341
• PubChem ID: 23703885

sodium 4,6-dioxo-5,5-bis(3-phenoxypropyl)-1,4,5,6-tetrahydropyrimidin-2-olate Chemical and Physical Properties

Names and Identifiers

• sodium 4,6-dioxo-5,5-bis(3-phenoxypropyl)-1,4,5,6-tetrahydropyrimidin-2-olate
• 5,5-Bis(3-phenoxypropyl)-2-sodiooxy-4,6(1H,5H)-pyrimidinedione
• sodium,4,6-dioxo-5,5-bis(3-phenoxypropyl)-1H-pyrimidin-2-olate
• 66942-07-2
• BARBITURIC ACID, 5,5-BIS(3-PHENOXYPROPYL)-, SODIUM SALT
• 5,5-Bis(3-phenoxypropyl)barbituric acid sodium salt
• DTXSID90217145

• Inchi： InChI=1S/C22H24N2O5.Na/c25-19-22(20(26)24-21(27)23-19,13-7-15-28-17-9-3-1-4-10-17)14-8-16-29-18-11-5-2-6-12-18;/h1-6,9-12H,7-8,13-16H2,(H2,23,24,25,26,27);/q;+1/p-1
• InChI Key： JRHMWIVWKLEICV-UHFFFAOYSA-M
• SMILES： C1=CC=C(C=C1)OCCCC2(C(=O)NC(=NC2=O)[O-])CCCOC3=CC=CC=C3.[Na+]

Computed Properties

• Exact Mass: 418.15059
• Monoisotopic Mass: 418.150467
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 560
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 100.05